molecular formula C12H12N2O2 B1590804 1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde CAS No. 153687-35-5

1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde

Cat. No. B1590804
M. Wt: 216.24 g/mol
InChI Key: HHSVPEKERHITDE-UHFFFAOYSA-N
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Description

1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde (1-(4-MBP-4-CAL) is an organic compound belonging to the class of pyrazole-4-carbaldehydes. It is a colorless to light yellow liquid with a characteristic odor and a boiling point of 201°C. It is soluble in water, ethanol, and acetone. 1-(4-MBP-4-CAL has been studied for its potential applications in the field of scientific research, specifically as a reagent in organic synthesis and for its biochemical and physiological effects.

Scientific Research Applications

Antitumor Activity

1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde has shown potential in the synthesis of compounds with antitumor properties. Farghaly (2010) demonstrated the development of new indole derivatives containing pyrazoles, using this compound as a key intermediate, which exhibited in-vitro tumor cell-growth inhibition (Farghaly, 2010).

Antimicrobial and Antioxidant Properties

The compound is a part of the synthesis of new quinolinyl chalcones, which have demonstrated promising antimicrobial properties against bacterial and fungal strains, and moderate antioxidant activity (Prasath et al., 2015) (Prasath et al., 2015).

Crystallographic Studies

In crystallography, 1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde contributes to the formation of hydrogen-bonded chains and tetramolecular aggregates, as explored in the work of Abonía et al. (2007) (Abonía et al., 2007).

Synthesis of Diverse Compounds

The compound is instrumental in synthesizing various chemically significant compounds. For instance, Arderne et al. (2021) used it in the synthesis of a compound which crystallizes in space group C2/c, revealing the diversity of its applications in chemical synthesis (Arderne et al., 2021).

Biological Activity Evaluation

It plays a role in the synthesis of bioactive compounds. For example, Sudha et al. (2021) synthesized derivatives of 1-Benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde, showing significant antioxidant and anti-inflammatory activity (Sudha et al., 2021).

Molecular and Electronic Analysis

In the field of electronic and molecular analysis, Beytur and Avinca (2021) conducted a study using derivatives of 1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde to simulate geometric parameters, electronic properties, and spectroscopic properties, emphasizing its role in molecular and electronic research (Beytur & Avinca, 2021).

properties

IUPAC Name

1-[(4-methoxyphenyl)methyl]pyrazole-4-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2O2/c1-16-12-4-2-10(3-5-12)7-14-8-11(9-15)6-13-14/h2-6,8-9H,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HHSVPEKERHITDE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CN2C=C(C=N2)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30570226
Record name 1-[(4-Methoxyphenyl)methyl]-1H-pyrazole-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30570226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

216.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-Methoxybenzyl)-1H-pyrazole-4-carbaldehyde

CAS RN

153687-35-5
Record name 1-[(4-Methoxyphenyl)methyl]-1H-pyrazole-4-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30570226
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
2
Citations
B Zheng, Y Peng, W Wu, J Ma, Y Zhang, Y Guo, S Sun… - wnt-inhibitors.com
A series of pyrazolo [3, 4‐b] pyridine derivatives were designed, synthesized, and evaluated for their activation activity toward adenosine 5’‐monophosphate‐activated protein kinase (…
Number of citations: 0 wnt-inhibitors.com
B Zheng, Y Peng, W Wu, J Ma, Y Zhang… - Archiv der …, 2019 - Wiley Online Library
A series of pyrazolo[3,4‐b]pyridine derivatives were designed, synthesized, and evaluated for their activation activity toward adenosine 5'‐monophosphate‐activated protein kinase (…
Number of citations: 7 onlinelibrary.wiley.com

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